Cas no 950380-60-6 (2-({3-2-methoxy-4-(prop-2-en-1-yl)phenoxypropyl}sulfanyl)-1H-1,3-benzodiazole)

• Product Name: 2-({3-2-methoxy-4-(prop-2-en-1-yl)phenoxypropyl}sulfanyl)-1H-1,3-benzodiazole
• CAS No: 950380-60-6
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 5431450
• PubChem ID: 23610008
• Update Time: 2025-06-12

2-({3-2-methoxy-4-(prop-2-en-1-yl)phenoxypropyl}sulfanyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-methoxy-4-prop-2-enylphenoxy)propylsulfanyl]-1H-benzimidazole
• 2-({3-[2-methoxy-4-(prop-2-en-1-yl)phenoxy]propyl}sulfanyl)-1H-benzimidazole
• 2-({3-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]PROPYL}SULFANYL)-1H-1,3-BENZODIAZOLE
• F3366-5425
• STK883926
• AKOS001523128
• CCG-151149
• 2-((3-(4-allyl-2-methoxyphenoxy)propyl)thio)-1H-benzo[d]imidazole
• 950380-60-6
• Z594271844
• 2-{[3-(4-allyl-2-methoxyphenoxy)propyl]thio}-1H-benzimidazole
• 2-[[3-[2-Methoxy-4-(2-propen-1-yl)phenoxy]propyl]thio]-1H-benzimidazole
• 2-({3-2-methoxy-4-(prop-2-en-1-yl)phenoxypropyl}sulfanyl)-1H-1,3-benzodiazole

• Inchi： 1S/C20H22N2O2S/c1-3-7-15-10-11-18(19(14-15)23-2)24-12-6-13-25-20-21-16-8-4-5-9-17(16)22-20/h3-5,8-11,14H,1,6-7,12-13H2,2H3,(H,21,22)
• InChI Key： SNRLCFIROHDBCR-UHFFFAOYSA-N
• SMILES： C1(SCCCOC2=CC=C(CC=C)C=C2OC)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 354.14019912g/mol
• Monoisotopic Mass: 354.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.8±60.0 °C(Predicted)
• pka: 10.78±0.10(Predicted)

Additional information on 2-({3-2-methoxy-4-(prop-2-en-1-yl)phenoxypropyl}sulfanyl)-1H-1,3-benzodiazole

Comprehensive Overview of 2-({3-2-methoxy-4-(prop-2-en-1-yl)phenoxypropyl}sulfanyl)-1H-1,3-benzodiazole (CAS No. 950380-60-6)

In the realm of organic chemistry and pharmaceutical research, 2-({3-2-methoxy-4-(prop-2-en-1-yl)phenoxypropyl}sulfanyl)-1H-1,3-benzodiazole (CAS No. 950380-60-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its benzodiazole core and methoxy-substituted aromatic ring, is often studied for its role in drug discovery and material science. Researchers are particularly interested in its sulfanyl linkage, which contributes to its stability and reactivity in various synthetic pathways.

The growing interest in CAS No. 950380-60-6 aligns with current trends in green chemistry and sustainable synthesis. As the scientific community seeks eco-friendly alternatives, this compound's potential for low-toxicity intermediates and biocompatible materials has become a hot topic. Questions like "How does 2-({3-2-methoxy-4-(prop-2-en-1-yl)phenoxypropyl}sulfanyl)-1H-1,3-benzodiazole compare to traditional reagents?" or "What are its applications in catalysis?" frequently appear in academic searches, reflecting its relevance in modern research.

From a structural perspective, the prop-2-en-1-yl (allyl) group in this molecule offers versatility for further functionalization, making it valuable for polymer chemistry and pharmaceutical intermediates. Its phenoxypropyl bridge enhances solubility in organic solvents, a property critical for industrial-scale synthesis. Recent studies have explored its use in fluorescence probes, leveraging the benzodiazole moiety's optical properties—a trend driven by the demand for bioimaging tools in medical diagnostics.

In the context of intellectual property, CAS No. 950380-60-6 has been cited in patents related to advanced materials and drug delivery systems. Its molecular architecture allows for modular design, addressing key challenges in targeted therapy. For instance, its sulfanyl group can be exploited for conjugation chemistry, enabling the development of bioconjugates—a field gaining traction in precision medicine.

As analytical techniques advance, the characterization of 2-({3-2-methoxy-4-(prop-2-en-1-yl)phenoxypropyl}sulfanyl)-1H-1,3-benzodiazole has become more precise. Techniques like NMR spectroscopy and mass spectrometry confirm its purity and stability, while computational modeling predicts its binding affinities—a topic frequently searched by chemists optimizing molecular interactions. This dual experimental-theoretical approach underscores its importance in rational drug design.

Looking ahead, the demand for CAS No. 950380-60-6 is expected to rise, particularly in high-value fine chemicals. Its compatibility with microwave-assisted synthesis and flow chemistry—two trending methodologies—positions it as a candidate for scalable production. Furthermore, its potential in agrochemicals and electronic materials aligns with global priorities like food security and renewable energy, ensuring its continued relevance in interdisciplinary research.